6-Carboxyl-4-phenyl-3,4-dihydrocoumarin

Description

6-Carboxyl-4-phenyl-3,4-dihydrocoumarin is an organic compound with the molecular formula C16H12O4 and a molecular weight of 268.264 g/mol . It is also known as 2-oxo-4-phenyl-3,4-dihydrochromene-6-carboxylic acid . The compound has a density of 1.338 g/cm3 and a boiling point of 434.564ºC at 760 mmHg . While the melting point and odor are not available, the flash point is 164.15ºC . 6-Carboxyl-4-phenyl-3,4-dihydrocoumarin can be used as a reagent in organic synthesis, a standard in analytical chemistry, in biochemical assays, as a probe in molecular biology studies, for its potential therapeutic properties, as a lead compound in drug discovery, in the development of new materials, and as an intermediate in the synthesis of other chemical compounds.

A related compound, 4-phenyl-3,4-dihydrocoumarin, shares a similar structure but lacks the carboxyl group. Phenyl coumarins and 3,4-dihydro-4-phenylcoumarins have garnered attention because of their unique properties, such as antimalarial, anticancer, anti-inflammatory, and fungicide activity . Some 4-phenylcoumarins also exhibit antiviral activity; for example, mesuol inhibits HIV replication in cells, and calocoumarin A acts on the Epstein-Barr virus that causes mononucleosis . Furthermore, 3,4-dihydrobenzopyran-2-ones, or dihydrocoumarins, are well-known as food flavoring agents and are used in the perfumery and cosmetics industries . 4-Phenyl-3,4-dihydrocoumarins are natural or synthetic compounds that exhibit activities as pesticides, antivirals, antihypertensives, aldose reductase inhibitors, and antiherpetic agents . 6-Carboxyl-4-phenyl-3,4-dihydrocoumarin can react with cinchonidine to form 6-Carboxyl-4-phenyl-3,4-dihydrocoumarin Cinchonidine Salt, which has a molecular formula of C35H34N2O5 and a molecular weight of 562.65.

• CAS No.: 356782-33-7
• Product Name: 6-Carboxyl-4-phenyl-3,4-dihydrocoumarin
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 2-oxo-4-phenyl-3,4-dihydrochromene-6-carboxylic acid
• Standard InChI: InChI=1S/C16H12O4/c17-15-9-12(10-4-2-1-3-5-10)13-8-11(16(18)19)6-7-14(13)20-15/h1-8,12H,9H2,(H,18,19)
• Standard InChIKey: HFIYMVVVMUZHSJ-UHFFFAOYSA-N
• SMILES: C1C(C2=C(C=CC(=C2)C(=O)O)OC1=O)C3=CC=CC=C3
• Canonical SMILES: C1C(C2=C(C=CC(=C2)C(=O)O)OC1=O)C3=CC=CC=C3
• Synonyms: 3,4-Dihydro-2-oxo-4-phenyl-2H-1-benzopyran-6-carboxylic Acid
• PubChem Compound: 9900056
• Last Modified: Sep 15 2023